Cas no 1187169-48-7 (4-(4-Hexyloxybenzoyl)-2-methylpyridine)

• Product Name: 4-(4-Hexyloxybenzoyl)-2-methylpyridine
• CAS No: 1187169-48-7
• MF: C₁₉H₂₃NO₂
• MW: 297.39142537117
• MDL: MFCD13153313
• CID: 4684778
• Update Time: 2025-05-24

4-(4-Hexyloxybenzoyl)-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-(4-Hexyloxybenzoyl)-2-methylpyridine
• (4-(Hexyloxy)phenyl)(2-methylpyridin-4-yl)methanone

• MDL： MFCD13153313
• Inchi： 1S/C19H23NO2/c1-3-4-5-6-13-22-18-9-7-16(8-10-18)19(21)17-11-12-20-15(2)14-17/h7-12,14H,3-6,13H2,1-2H3
• InChI Key： CJFYRWRPYOGIBC-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(C2C=CN=C(C)C=2)=O)=CC=1)CCCCCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 323
• Topological Polar Surface Area: 39.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4-(4-Hexyloxybenzoyl)-2-methylpyridine

Chemical Profile of 4-(4-Hexyloxybenzoyl)-2-methylpyridine (CAS No: 1187169-48-7)

4-(4-Hexyloxybenzoyl)-2-methylpyridine, identified by its Chemical Abstracts Service (CAS) number 1187169-48-7, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of pyridine derivatives, characterized by a pyridine ring substituted with various functional groups. The presence of a hexyloxy group on the benzoyl moiety and a methyl substituent on the pyridine ring contributes to its unique chemical properties, making it a valuable intermediate in the synthesis of more complex molecules.

The structural configuration of 4-(4-Hexyloxybenzoyl)-2-methylpyridine imparts distinct physicochemical characteristics, including solubility, stability, and reactivity. These properties are critical in determining its applicability in synthetic pathways and potential biological activities. The benzoyl group, in particular, is often employed as a protecting group or a reactive site in organic transformations, while the hexyloxy substituent enhances lipophilicity, which can be advantageous in drug delivery systems.

In recent years, there has been a growing interest in developing novel therapeutic agents that leverage the versatility of heterocyclic compounds. 4-(4-Hexyloxybenzoyl)-2-methylpyridine has been explored as a building block in the synthesis of potential pharmacophores. Its incorporation into larger molecular frameworks has shown promise in various pharmacological contexts, including anti-inflammatory, antimicrobial, and anticancer applications. The compound’s ability to serve as a scaffold for further functionalization makes it an attractive candidate for medicinal chemists.

One of the most compelling aspects of 4-(4-Hexyloxybenzoyl)-2-methylpyridine is its role in the development of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is implicated in numerous diseases, particularly cancer. By designing molecules that specifically interact with kinase domains, researchers aim to modulate these pathways effectively. The pyridine core of 4-(4-Hexyloxybenzoyl)-2-methylpyridine provides a suitable platform for designing such inhibitors due to its ability to form hydrogen bonds and hydrophobic interactions with target proteins.

Recent studies have highlighted the compound’s utility in the synthesis of small-molecule inhibitors targeting tyrosine kinases. These kinases are overexpressed in many cancer types and are considered key therapeutic targets. The benzoyl and hexyloxy groups contribute to the molecule’s binding affinity by optimizing its interaction with the ATP-binding site of kinases. Furthermore, the methyl substituent on the pyridine ring can be modified to fine-tune pharmacokinetic properties, such as solubility and metabolic stability.

The synthetic methodologies employed in producing 4-(4-Hexyloxybenzoyl)-2-methylpyridine are also noteworthy. Traditional approaches often involve multi-step reactions starting from commercially available precursors like 4-hydroxybenzaldehyde and 2-methylpyridine derivatives. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been utilized to enhance yield and purity. These synthetic strategies not only facilitate large-scale production but also allow for structural modifications to explore new chemical space.

In terms of biological activity, preliminary investigations have suggested that derivatives of 4-(4-Hexyloxybenzoyl)-2-methylpyridine exhibit inhibitory effects on certain kinases. For instance, modifications at the hexyloxy position have been found to influence binding affinity and selectivity. Such findings underscore the importance of structure-activity relationships (SAR) in optimizing lead compounds for drug development. High-throughput screening (HTS) campaigns have been conducted to identify novel analogs with enhanced potency and reduced toxicity.

The compound’s potential extends beyond oncology; it has also been investigated for its antimicrobial properties. Resistance to conventional antibiotics remains a significant global health challenge, prompting research into novel antimicrobial agents. The structural features of 4-(4-Hexyloxybenzoyl)-2-methylpyridine may confer mechanisms of action against bacterial pathogens by interfering with essential cellular processes such as DNA replication or protein synthesis. This dual functionality makes it a versatile candidate for therapeutic intervention.

From an industrial perspective, the demand for high-quality intermediates like 4-(4-Hexyloxybenzoyl)-2-methylpyridine continues to rise as pharmaceutical companies seek innovative solutions for drug discovery programs. Manufacturers specializing in fine chemicals have invested in proprietary processes to ensure consistent supply chains and meet stringent quality standards. These efforts are crucial for supporting academic research and industrial applications alike.

The future direction of research involving 4-(4-Hexyloxybenzoyl)-2-methylpyridine is likely to focus on expanding its utility across different therapeutic areas. Exploration into its role as a ligand for other enzyme targets or as a component in drug cocktails could unlock new therapeutic possibilities. Additionally, computational methods such as molecular docking and quantum mechanical calculations are being employed to predict binding interactions and optimize molecular design.

In conclusion,4-(4-Hexyloxybenzoyl)-2-methylpyridine (CAS No: 1187169-48-7) represents a significant advancement in pharmaceutical chemistry due to its versatile structural framework and potential biological applications. Its role as an intermediate in synthesizing kinase inhibitors underscores its importance in addressing critical health challenges such as cancer and antimicrobial resistance. As research progresses, this compound is poised to contribute further to the development of next-generation therapeutics.